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Compound of Interest

Compound Name: 2,6-Dichlorobenzyl chloride

Cat. No.: B165760 Get Quote

An In-depth Technical Guide on the Physical Properties of 2,6-Dichlorobenzyl Chloride

This technical guide provides a comprehensive overview of the physical properties of 2,6-
Dichlorobenzyl chloride (CAS No. 2014-83-7), with a specific focus on its melting and boiling

points. This document is intended for researchers, scientists, and professionals in the field of

drug development and chemical synthesis.

Compound Overview
2,6-Dichlorobenzyl chloride, also known as α,2,6-trichlorotoluene, is a chemical intermediate

used in the synthesis of various organic compounds, including pharmaceuticals and dyes. Its

chemical structure features a benzene ring substituted with two chlorine atoms at positions 2

and 6, and a chloromethyl group at position 1. Understanding its physical properties is crucial

for its handling, storage, and application in synthetic chemistry.

Physical Properties
2,6-Dichlorobenzyl chloride is typically a white to light yellow crystalline solid or low melting

mass at room temperature.[1][2] It is insoluble in water but soluble in solvents like methanol.[2]

[3]

Melting Point
The reported melting point of 2,6-Dichlorobenzyl chloride varies slightly across different

sources, generally falling within the range of 36 to 40 °C. This variation can be attributed to the
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purity of the sample and the specific experimental method used for determination.

Boiling Point
The boiling point of 2,6-Dichlorobenzyl chloride is most commonly reported under reduced

pressure to prevent decomposition at higher temperatures. The boiling point at atmospheric

pressure has also been reported.

Data Summary
The following table summarizes the reported melting and boiling points for 2,6-Dichlorobenzyl
chloride from various sources.

Property Value Reference Pressure

Melting Point 36-39 °C N/A

Melting Point 38 °C N/A

Melting Point 39-40 °C N/A

Boiling Point 117-119 °C 14 mmHg

Boiling Point 119 °C 10 mmHg

Boiling Point 135 °C Not Specified

Boiling Point 248.288 °C 760 mmHg

[2][3][4][5][6][7][8]

Experimental Protocols
While specific experimental reports detailing the determination of these exact values are not

provided in the cited literature, standard laboratory methods are employed for such

measurements.

Determination of Melting Point
A common method for determining the melting point of a crystalline solid like 2,6-
Dichlorobenzyl chloride is using a melting point apparatus.
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Sample Preparation: A small amount of the purified, dry crystalline sample is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting range.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the last solid crystal disappears (completion) are recorded. This range

is reported as the melting point.

Determination of Boiling Point (Under Reduced
Pressure)
Vacuum distillation is the standard method for determining the boiling point of substances that

may decompose at atmospheric pressure.

Apparatus Setup: A distillation apparatus, including a distillation flask, a condenser, a

receiving flask, and a connection to a vacuum pump with a manometer, is assembled. A

thermometer is placed so that the top of the bulb is level with the side arm of the distillation

flask.

Procedure: The sample is placed in the distillation flask. The system is evacuated to the

desired pressure (e.g., 14 mmHg).

Heating: The flask is heated gently.

Observation: The temperature is recorded when the liquid is boiling and the vapor

condensate is in equilibrium with the vapor on the thermometer bulb. This stable temperature

reading is the boiling point at that specific pressure.

Synthesis Workflow
A prevalent method for the synthesis of 2,6-Dichlorobenzyl chloride is the free-radical

chlorination of 2,6-dichlorotoluene. This process serves as a key experimental workflow
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associated with the compound.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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